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Compound of Interest

Compound Name: 2,5-Difluorobenzoyl chloride

Cat. No.: B1297439 Get Quote

Essential Safety and Handling Guide for 2,5-
Difluorobenzoyl Chloride
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling 2,5-Difluorobenzoyl
chloride in a research and development setting. Adherence to these procedures is essential

for ensuring personal safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2,5-Difluorobenzoyl chloride is a flammable and corrosive liquid that can cause severe skin

burns and eye damage.[1][2][3][4] It is also moisture-sensitive and may liberate toxic gas upon

contact with water.[1] Appropriate PPE is mandatory for all handling procedures.

Table 1: Required Personal Protective Equipment
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, Nitrile rubber).

[5][6] Inspect gloves before

each use and change

immediately upon contact.

Prevents skin contact and

severe burns.

Eye & Face Protection

Chemical safety goggles and a

face shield.[2][5] Must meet

ANSI Z.87.1 standards.

Protects against splashes and

vapors that can cause serious

eye damage.

Respiratory Protection

Use in a well-ventilated area or

with appropriate exhaust

ventilation, such as a chemical

fume hood.[7][8][9] For

nuisance exposures, a Type

ABEK (EN14387) respirator

filter may be used.[2]

Prevents respiratory irritation

from inhalation of vapors.[8]

Protective Clothing

A flame-retardant lab coat

(e.g., Nomex®) worn over

cotton clothing.[5] Long pants

and closed-toe, closed-heel

shoes are required.[5]

Protects skin from splashes

and potential fire hazards.

Chemical Properties and Hazards
Understanding the physicochemical properties of 2,5-Difluorobenzoyl chloride is crucial for

safe handling and storage.

Table 2: Physicochemical and Hazard Data
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Property Value Reference

CAS Number 35730-09-7 [10]

Molecular Formula C₇H₃ClF₂O [7]

Molar Mass 176.55 g/mol [7]

Appearance Liquid [2]

Density 1.425 g/mL at 25 °C [2][7][11]

Boiling Point 92-93 °C at 34 mmHg [2][7]

Flash Point 59 °C (138.2 °F) - closed cup [2]

Hazard Classifications
Flammable Liquid 3, Skin

Corrosion 1B
[2]

Step-by-Step Handling and Storage Protocol
Operational Plan:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[1][9] All necessary PPE must be donned correctly.

Ventilation: All handling of 2,5-Difluorobenzoyl chloride must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[1][7]

Dispensing: Use spark-proof tools and operate in a manner that avoids splashes and the

generation of vapors.[3] Keep the container tightly closed when not in use.

Incompatible Materials: Keep away from water, strong oxidizing agents, strong bases, and

alcohols.[1][9] Store under nitrogen to protect from moisture.[1]

Storage: Store in a cool, dry, and well-ventilated area designated for corrosive and

flammable liquids.[1][3] Keep containers tightly closed and away from heat, sparks, and open

flames.[1][3]

First Aid and Emergency Procedures
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Immediate response is critical in the event of exposure.

Table 3: First Aid Measures

Exposure Route Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[1][3][8]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water and soap for

at least 15 minutes. Seek immediate medical

attention.[1][3][12]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][3][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]

In case of a spill, evacuate the area, remove all ignition sources, and absorb the spill with an

inert material (e.g., sand, silica gel).[3] Place the absorbed material into a suitable, closed

container for disposal. Do not allow the chemical to enter drains.[8]

Disposal Plan
Proper disposal of 2,5-Difluorobenzoyl chloride and its containers is crucial to prevent

environmental contamination and ensure safety.

Step-by-Step Disposal Protocol:
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Waste Collection: Collect waste 2,5-Difluorobenzoyl chloride and any contaminated

materials (e.g., absorbent pads, gloves) in a dedicated, properly labeled, and sealed

container.

Storage of Waste: Store the waste container in a designated hazardous waste accumulation

area, away from incompatible materials.

Engage Professional Disposal Service: The disposal of this chemical must be handled by a

licensed professional waste disposal service.[13] Contact your institution's Environmental

Health and Safety (EHS) department to arrange for pickup.

Documentation: Provide the waste disposal company with the Safety Data Sheet (SDS) for

2,5-Difluorobenzoyl chloride.[13]

Container Disposal: Contaminated packaging should be treated as hazardous waste and

disposed of in the same manner as the chemical itself.[13] Do not reuse containers.

Workflow and Logical Relationships
The following diagram illustrates the essential workflow for the safe handling and disposal of

2,5-Difluorobenzoyl chloride.
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Workflow for Handling 2,5-Difluorobenzoyl Chloride
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Caption: Logical workflow for the safe handling and disposal of 2,5-Difluorobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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